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Compound of Interest

Compound Name: CAY10599

Cat. No.: B8054773

Executive Summary

CAY10599 is a high-affinity, selective agonist for the nuclear receptor PPAR

(EC

=0.05

M).[1][2] Unlike non-selective agonists that may activate PPAR

or PPAR

at physiological concentrations, CAY10599 maintains significant selectivity (80-fold over PPAR
and >200-fold over PPAR

).[1] It is primarily utilized in metabolic disease research, specifically for investigating insulin
sensitization, adipocyte differentiation, and anti-inflammatory signaling pathways.

Chemical Identity & Physicochemical Properties

Accurate molecular characterization is critical for stoichiometry calculations in assay
preparation.[1]

Core Specifications
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Property Specification
Product Name CAY10599
CAS Number 1143573-33-4
C
Molecular Formula H
NO
Molecular Weight 591.7 Da
Formulation Crystalline Solid
Purity 98%
299 nm

Structural Identification

o Formal Name: 2-[[1-[3-[4-([1,1'-biphenyl]-4-ylcarbonyl)-2-propylphenoxy]propyl]-1,2,3,4-
tetrahydro-5-quinolinylJoxy]-2-methyl-propanoic acid[1][2][3]

e SMILES:CCCclcc(ccclOCCCN1CCCc2c(OC(C)(C)C(0)=0)ccec12)C(=0)clccec(ccl)-
clcccecl

Solubility Profile

Understanding the solubility limits is essential to prevent compound precipitation during cell
treatments.[1]
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Solvent Solubility Limit Notes

Recommended for stock
DMSO ~25 mg/mL

solutions.[1]
Alternative organic stock.[1][2]
Ethanol ~25 mg/mL
[3]
Suitable for specific chemical
DMF ~25 mg/mL
syntheses.[1]
<100 Critical: Do not dissolve
PBS (pH 7.2) . .
g/mL directly in aqueous buffers.[1]

Mechanism of Action: PPAR Activation

CAY10599 functions as a ligand for the ligand-binding domain (LBD) of PPAR

.[1] Upon binding, it induces a conformational change that facilitates the release of co-
repressors (e.g., NCoR) and the recruitment of co-activators (e.g., PGC-1

).
Signaling Pathway Visualization

The following diagram illustrates the canonical pathway activated by CAY10599, leading to the
transcription of insulin-sensitizing genes.[1]
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Figure 1. Mechanism of Action.[1] CAY10599 binds PPAR

, promoting heterodimerization with RXR and subsequent binding to Peroxisome Proliferator
Response Elements (PPRE).

Experimental Protocols: Handling & Reconstitution

Expert Insight: The most common cause of experimental variability with lipophilic compounds
like CAY10599 is "silent precipitation"—where the compound crashes out of solution upon
addition to aqueous media, reducing the effective concentration.[1]

Protocol A: Preparation of Stock Solution (10 mM)
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e Calculate Mass: To prepare 1 mL of a 10 mM stock, weigh 5.92 mg of CAY10599.[1]

e Solvent Choice: Add 1 mL of high-grade anhydrous DMSO. Avoid Ethanol for long-term
storage due to evaporation.[1]

» Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath

at 37°C for 5 minutes.

o Storage: Aliquot into light-protective amber vials (to prevent UV degradation) and store at
-20°C. Stable for >1 year.

Protocol B: Cell Culture Treatment (Self-Validating
System)

To treat cells at a final concentration of 1

M without precipitation:

¢ Intermediate Dilution: Dilute the 10 mM DMSO stock 1:100 in culture media without serum
first. This creates a 100

M working solution.

o Validation Step: Inspect this tube against a light source.[1][4] If cloudy, the compound has
precipitated.[1]

¢ Final Dilution: Add the 100

M working solution to the cell culture plate (containing serum-media) to reach the final 1
M concentration.

o Result: Final DMSO concentration is 0.01%, which is non-toxic to most cell lines.[1]

Workflow Visualization
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Figure 2: Validated reconstitution workflow to ensure solubility and precise dosing.

Biological Applications & Key Findings
Selectivity Profile
CAY10599 is a tool compound used to distinguish PPAR

effects from other isoforms.[1]
e PPAR

' EC

=0.05

M[1][2]
« PPAR

'EC

=3.99

M (Selectivity Ratio: ~80)[1]
e PPAR

-EC

>10.0

M (Selectivity Ratio: >200)[1]

Key Studies

o Adipogenesis: In 3T3-L1 preadipocytes, CAY10599 induces differentiation into mature
adipocytes, evidenced by lipid accumulation and upregulation of FABP4 and Adipoq.[1]

» Myogenesis: Research using C2C12 myoblasts demonstrated that PPAR
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activation (using CAY10599) works synergistically with cyclic stretch to facilitate myogenesis,
highlighting its role in mechanotransduction pathways [2].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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